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molecular formula C8H9F B1585034 1-Ethyl-4-fluorobenzene CAS No. 459-47-2

1-Ethyl-4-fluorobenzene

Cat. No. B1585034
CAS RN: 459-47-2
M. Wt: 124.15 g/mol
InChI Key: BLDNWXVISIXWKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07807690B2

Procedure details

A 500 ml THF solution containing 15.5 g of 4-ethylfluorobenzene and 14.6 g of N,N,N′N′-tetramethylethylenediamine was cooled to −75° C. under a nitrogen atmosphere, and then 126 ml of s-butyllithium (0.99 M, cyclohexane solution) was added and the mixture was stirred for 2 hours. Next, 28 ml of trimethyl borate was added, the reaction mixture temperature was raised to room temperature and 14.4 ml of acetic acid was added. After stirring for 30 minutes, the reaction mixture was cooled to 0° C., 28.4 ml of a 30% aqueous solution of hydrogen peroxide was added and stirring was continued at room temperature for 18 hours. Next, 500 ml of a saturated aqueous solution of sodium sulfite was added to the reaction mixture, which was then extracted with 11 of diethyl ether. The organic layer was washed with 500 ml of water and 500 ml of saturated aqueous sodium chloride in that order and dried over anhydrous magnesium sulfate, the desiccant was filtered out, and the filtrate was concentrated under reduced pressure. The residue was distilled to obtain the target compound (16.35 g) as a colorless liquid (boiling point: 76-80° C., 17 mmHg).
Name
4-ethylfluorobenzene
Quantity
15.5 g
Type
reactant
Reaction Step One
[Compound]
Name
N,N,N′N′-tetramethylethylenediamine
Quantity
14.6 g
Type
reactant
Reaction Step One
Name
THF
Quantity
500 mL
Type
solvent
Reaction Step One
Name
s-butyllithium
Quantity
126 mL
Type
reactant
Reaction Step Two
Name
trimethyl borate
Quantity
28 mL
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
saturated aqueous solution
Quantity
500 mL
Type
reactant
Reaction Step Five
Name
sodium sulfite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
acetic acid
Quantity
14.4 mL
Type
solvent
Reaction Step Six
Name
compound

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:8]=[CH:7][C:6]([F:9])=[CH:5][CH:4]=1)[CH3:2].C([Li])(CC)C.B(OC)(OC)[O:16]C.OO.S([O-])([O-])=O.[Na+].[Na+]>C(O)(=O)C.C1COCC1>[CH2:1]([C:3]1[CH:4]=[CH:5][C:6]([F:9])=[C:7]([OH:16])[CH:8]=1)[CH3:2] |f:4.5.6|

Inputs

Step One
Name
4-ethylfluorobenzene
Quantity
15.5 g
Type
reactant
Smiles
C(C)C1=CC=C(C=C1)F
[Compound]
Name
N,N,N′N′-tetramethylethylenediamine
Quantity
14.6 g
Type
reactant
Smiles
Name
THF
Quantity
500 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
s-butyllithium
Quantity
126 mL
Type
reactant
Smiles
C(C)(CC)[Li]
Step Three
Name
trimethyl borate
Quantity
28 mL
Type
reactant
Smiles
B(OC)(OC)OC
Step Four
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
OO
Step Five
[Compound]
Name
saturated aqueous solution
Quantity
500 mL
Type
reactant
Smiles
Name
sodium sulfite
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)([O-])[O-].[Na+].[Na+]
Step Six
Name
acetic acid
Quantity
14.4 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-75 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture temperature was raised to room temperature
STIRRING
Type
STIRRING
Details
After stirring for 30 minutes
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was cooled to 0° C.
STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
was continued at room temperature for 18 hours
Duration
18 h
EXTRACTION
Type
EXTRACTION
Details
was then extracted with 11 of diethyl ether
WASH
Type
WASH
Details
The organic layer was washed with 500 ml of water and 500 ml of saturated aqueous sodium chloride in that order
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
the desiccant was filtered out
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure
DISTILLATION
Type
DISTILLATION
Details
The residue was distilled

Outcomes

Product
Details
Reaction Time
 2 h
Name
compound
Type
product
Smiles
C(C)C=1C=CC(=C(C1)O)F
Measurements
Type Value Analysis
AMOUNT: MASS 16.35 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.